Cas no 84434-78-6 (1,3-Benzodioxole-4-acetonitrile)
1,3-Benzodioxole-4-acetonitrile Chemical and Physical Properties
Names and Identifiers
-
- 1,3-Benzodioxole-4-acetonitrile
- 2-(1,3-benzodioxol-4-yl)acetonitrile
- AKOS024197021
- 2,3-methylenedioxyphenylacetonitrile
- Z1618032356
- (2H-1,3-Benzodioxol-4-yl)acetonitrile
- 2-(Benzo[d][1,3]dioxol-4-yl)acetonitrile
- EN300-729625
- 84434-78-6
- DTXSID20565823
- 2-(1,3-dioxaindan-4-yl)acetonitrile
- SCHEMBL9231118
- RHDZEZZQGNVCJS-UHFFFAOYSA-N
-
- Inchi: 1S/C9H7NO2/c10-5-4-7-2-1-3-8-9(7)12-6-11-8/h1-3H,4,6H2
- InChI Key: RHDZEZZQGNVCJS-UHFFFAOYSA-N
- SMILES: O1COC2=CC=CC(CC#N)=C12
Computed Properties
- Exact Mass: 161.047678466g/mol
- Monoisotopic Mass: 161.047678466g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 208
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 42.2Ų
1,3-Benzodioxole-4-acetonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A159002121-1g |
2-(Benzo[d][1,3]dioxol-4-yl)acetonitrile |
84434-78-6 | 95% | 1g |
$715.52 | 2023-08-31 | |
| Chemenu | CM323054-1g |
2-(Benzo[d][1,3]dioxol-4-yl)acetonitrile |
84434-78-6 | 95% | 1g |
$611 | 2021-06-17 | |
| Chemenu | CM323054-1g |
2-(Benzo[d][1,3]dioxol-4-yl)acetonitrile |
84434-78-6 | 95% | 1g |
$*** | 2023-05-29 | |
| Enamine | EN300-729625-0.05g |
2-(1,3-dioxaindan-4-yl)acetonitrile |
84434-78-6 | 95% | 0.05g |
$212.0 | 2023-07-06 | |
| Enamine | EN300-729625-0.1g |
2-(1,3-dioxaindan-4-yl)acetonitrile |
84434-78-6 | 95% | 0.1g |
$317.0 | 2023-07-06 | |
| Enamine | EN300-729625-0.25g |
2-(1,3-dioxaindan-4-yl)acetonitrile |
84434-78-6 | 95% | 0.25g |
$452.0 | 2023-07-06 | |
| Enamine | EN300-729625-0.5g |
2-(1,3-dioxaindan-4-yl)acetonitrile |
84434-78-6 | 95% | 0.5g |
$713.0 | 2023-07-06 | |
| Enamine | EN300-729625-2.5g |
2-(1,3-dioxaindan-4-yl)acetonitrile |
84434-78-6 | 95% | 2.5g |
$1791.0 | 2023-07-06 | |
| Enamine | EN300-729625-5.0g |
2-(1,3-dioxaindan-4-yl)acetonitrile |
84434-78-6 | 95% | 5.0g |
$2650.0 | 2023-07-06 | |
| Enamine | EN300-729625-10.0g |
2-(1,3-dioxaindan-4-yl)acetonitrile |
84434-78-6 | 95% | 10.0g |
$3929.0 | 2023-07-06 |
1,3-Benzodioxole-4-acetonitrile Related Literature
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
Chih-Yu Chang,Yu-Chia Chang,Wen-Kuan Huang,Wen-Chi Liao,Hung Wang,Chieh Yeh,Bo-Chou Tsai,Yu-Ching Huang J. Mater. Chem. A, 2016,4, 7903-7913
Additional information on 1,3-Benzodioxole-4-acetonitrile
1,3-Benzodioxole-4-acetonitrile: A Comprehensive Overview
The compound 1,3-Benzodioxole-4-acetonitrile, also known by its CAS number CAS No. 84434-78-6, is a fascinating molecule with significant applications in various fields of chemistry. This compound belongs to the class of heterocyclic compounds, specifically the benzodioxole family, and is characterized by its unique structure that combines a benzene ring with a dioxole moiety and an acetonitrile group. The combination of these functional groups makes it a versatile building block in organic synthesis and a valuable compound in both academic and industrial research.
Recent studies have highlighted the importance of benzodioxole derivatives in drug discovery and materials science. The dioxole ring in this compound is known for its stability and ability to participate in various chemical reactions, making it a preferred choice for synthesizing complex molecules. For instance, researchers have explored the use of 1,3-Benzodioxole-4-acetonitrile as a precursor for constructing bioactive compounds with potential therapeutic applications. Its ability to undergo nucleophilic substitution and other transformations has made it a cornerstone in the development of novel pharmaceutical agents.
In the field of materials science, the acetonitrile group in this compound plays a crucial role in determining its electronic properties. This has led to its use in the synthesis of advanced materials such as polymers and nanomaterials. For example, recent advancements have demonstrated that derivatives of CAS No. 84434-78-6 can be employed to create high-performance organic semiconductors, which are essential components in modern electronic devices like flexible displays and sensors.
The synthesis of 1,3-Benzodioxole-4-acetonitrile typically involves multi-step processes that require precise control over reaction conditions. One common approach involves the condensation of appropriate starting materials followed by functionalization to introduce the acetonitrile group. The optimization of these synthetic routes has been a focus of recent research efforts, with chemists striving to develop more efficient and environmentally friendly methods. These advancements not only enhance the scalability of production but also contribute to the sustainability of chemical manufacturing.
Beyond its synthetic applications, this compound has also found utility in analytical chemistry as a reference standard for chromatographic methods. Its distinct structure allows for accurate separation and identification of similar compounds, making it an invaluable tool in quality control processes across various industries.
In conclusion, CAS No. 84434-78-6, or 1,3-Benzodioxole-4-acetonitrile, stands out as a multifaceted compound with wide-ranging applications. Its role as a building block in organic synthesis, combined with its unique electronic properties, positions it as a key player in both academic research and industrial development. As ongoing research continues to uncover new potentials for this compound, its significance in the chemical landscape is set to grow further.
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